Cas no 77267-04-0 (1,2-Propanedione, 1-(2-amino-1,4,7,8-tetrahydro-4-oxo-6-pteridinyl)-)

• Product name: 1,2-Propanedione, 1-(2-amino-1,4,7,8-tetrahydro-4-oxo-6-pteridinyl)-
• CAS No: 77267-04-0
• MF: C₉H₉N₅O₃
• MW: 235.199460744858
• CID: 536403
• PubChem ID: 135867728

1,2-Propanedione, 1-(2-amino-1,4,7,8-tetrahydro-4-oxo-6-pteridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 1-(2-amino-1,4,7,8-tetrahydro-4-oxo-6-pteridinyl)-
• 1-(2-amino-4-oxo-7,8-dihydro-1H-pteridin-6-yl)propane-1,2-dione
• 6-pyruvoyl-7,8-dihydropterin
• Q27103658
• 77267-04-0
• 2-amino-4-oxo-6-(1',2'-dioxopropyl)-7,8-dihydropteridine
• CHEBI:28370
• 6-(1',2'-dioxopropyl)-7,8-dihydropterin
• DTXSID10657923
• 1-(2-Amino-4-oxo-1,4,7,8-tetrahydropteridin-6-yl)propane-1,2-dione
• 1-(2-amino-4-oxo-3,4,7,8-tetrahydropteridin-6-yl)propane-1,2-dione

• Inchi： InChI=1S/C9H9N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h2H2,1H3,(H4,10,11,13,14,17)
• InChI Key： WAIMTWRHMGIREN-UHFFFAOYSA-N
• SMILES： CC(=O)C(=O)C1=NC2=C(NC1)N=C(NC2=O)N

Computed Properties

• Exact Mass: 235.071
• Monoisotopic Mass: 235.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: -1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives